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Introduction

TIS108 is a triazole-type inhibitor of strigolactone (SL) biosynthesis, a class of phytohormones
that regulate various aspects of plant development.[1][2][3] By inhibiting SL synthesis, TIS108
induces a state of SL deficiency, leading to characteristic physiological changes such as
increased shoot branching and altered root architecture.[1][2][3] At the molecular level, this
inhibition triggers a feedback mechanism, resulting in the upregulation of SL biosynthesis
genes, including MAX3 and MAX4 in Arabidopsis thaliana.[1][2] Understanding the global gene
expression changes induced by TIS108 is crucial for elucidating the complete downstream
effects of SL signaling and for the development of novel plant growth regulators.

These application notes provide a comprehensive workflow for analyzing TIS108-induced gene
expression changes in the model plant Arabidopsis thaliana. The protocol outlines a
combination of genome-wide transcriptomic analysis using RNA sequencing (RNA-seq) and
subsequent validation of key differentially expressed genes (DEGSs) by quantitative real-time
PCR (gRT-PCR).
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Signaling Pathway Overview

TIS108 acts by inhibiting the biosynthesis of strigolactones. This leads to a reduction in the
downstream signaling cascade that is normally initiated by SL binding to its receptor, D14. In
the absence of SLs, transcriptional repressors like D53/SMXLs remain active, suppressing the
expression of SL-responsive genes. The inhibition of SL synthesis by TIS108 therefore mimics
the SL-deficient state, leading to the persistent repression of these target genes. Furthermore,
the plant's homeostatic mechanisms attempt to compensate for the lack of SLs by upregulating
the expression of genes involved in the SL biosynthetic pathway.
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TIS108 Treatment of Arabidopsis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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